Thieno[3,2-b]pyridine-2-carbaldehyde

• IUPAC Name: thieno[3,2-b]pyridine-2-carbaldehyde
• InChI: InChI=1S/C8H5NOS/c10-5-6-4-7-8(11-6)2-1-3-9-7/h1-5H
• InChI Key: BEDLZTHJABCULR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(S2)C=O)N=C1
• Molecular Formula: C8H5NOS
• Molecular Weight: 163.20 g/mol
• CAS RN: 94191-18-1

Description

Thieno[3,2-b]pyridine-2-carbaldehyde is a heterocyclic compound. It belongs to the class of organic compounds known as thienopyridines, which are heterocyclic compounds containing a thiophene ring fused to a pyridine ring. The molecular weight of this compound is 164.21.

Synthesis Analysis

Thieno[3,2-b]pyridine derivatives have been synthesized using various approaches. For instance, one approach involves the use of substituted 2-thioxopyridine-3-carbonitrile or 3-cyanopyridine-2-thiolate as starting material or key intermediate. Another approach involves a multicomponent synthesis starting from compounds through a 3-cyanopyridine-2-thiolate intermediate.

Molecular Structure Analysis

The molecular structure of Thieno[3,2-b]pyridine-2-carbaldehyde consists of a thiophene ring fused to a pyridine ring. The InChI code for this compound is 1S/C8H5NOS/c10-5-6-4-7-8(11-6)2-1-3-9-7/h1-5H and its InChI key is HGZQKYOLRLVMHZ-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

Thieno[3,2-b]pyridine-2-carbaldehyde is a solid at room temperature. It has a molecular weight of 164.21 and its InChI code is 1S/C8H5NOS/c10-5-6-4-7-8(11-6)2-1-3-9-7/h1-5H.

Scientific Research Applications

Anticancer Applications

Thieno[2,3-b]pyridine derivatives have shown significant potential in the field of oncology. .

Antimicrobial Applications

Thieno[2,3-b]pyridines have also been used in the design of antimicrobial agents. .

Anti-Alzheimer’s Applications

These compounds have shown potential in the treatment of neurodegenerative diseases such as Alzheimer’s. .

Inhibitors of C-terminal Hydrolase L1 (UCH-L1)

Functionalized thieno[2,3-b]pyridines are used as C-terminal hydrolase L1 (UCH-L1) inhibitors. .

Antifungal Applications

Thieno[2,3-b]pyridines have demonstrated antifungal properties. .

Anti-Proliferative Applications

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Industrial Chemistry and Material Science Applications

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Organic Semiconductors

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Mechanism of Action

Target of Action

Thieno[3,2-b]pyridine-2-carbaldehyde is a heterocyclic compound with a variety of potential targets. The reported targets include the copper-trafficking antioxidant 1 protein, tyrosyl DNA phosphodiesterase 1, the colchicine binding site in tubulin, adenosine A2A receptor, and phospholipase C-δ1 . Among these, the A2A receptor showed the strongest binding, making it the most plausible target, closely followed by tubulin .

Mode of Action

It is known that thieno[2,3-b]pyridines can act as pim-1 kinase inhibitors and multidrug resistance modulators . This suggests that Thieno[3,2-b]pyridine-2-carbaldehyde may interact with its targets to inhibit their function, potentially leading to changes in cellular processes.

Biochemical Pathways

Thieno[2,3-b]pyridines have been reported to have a broad range of pharmacological and biological utility, including anticancer, antidermatophytic, antimalarial, anti-alzheimer’s, antifungal, anti-inflammatory, insecticidal, and antiviral activities . This suggests that Thieno[3,2-b]pyridine-2-carbaldehyde may affect multiple biochemical pathways.

Result of Action

Thieno[2,3-b]pyridines have been reported to have a broad range of biological activities, suggesting that thieno[3,2-b]pyridine-2-carbaldehyde may have similar effects .

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has been associated with acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ. The safety information pictograms indicate a warning with hazard statements H302, H315, H319, H335, and precautionary statements P261.